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Compound of Interest

Compound Name: D-Psicose

Cat. No.: B8758972 Get Quote

Date of Issue: November 7, 2025

This document provides immediate and essential safety, handling, and disposal protocols for D-
Psicose, also known as D-Allulose, tailored for research, scientific, and drug development

professionals. While D-Psicose is generally recognized as safe (GRAS) for use as a food

ingredient by the U.S. Food and Drug Administration, adherence to standard laboratory safety

practices is crucial to ensure a safe working environment.[1][2][3]

Personal Protective Equipment (PPE)
While D-Psicose is not classified as a hazardous substance under the Globally Harmonized

System (GHS), observing good industrial hygiene and safety practices is mandatory.[4][5] The

following table summarizes the recommended personal protective equipment for handling D-
Psicose in a laboratory setting.
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Protection Type Equipment Purpose Source

Eye/Face Protection

Tightly fitting safety

goggles with side-

shields

To prevent eye

contact with dust

particles.

[4]

Skin Protection

Impervious clothing

and chemical-resistant

gloves

To avoid direct skin

contact.
[4][6]

Respiratory Protection Full-face respirator

Recommended if

exposure limits are

exceeded or if

irritation or other

symptoms are

experienced. Not

typically required

under normal use

conditions with

adequate ventilation.

[4][6]

Health and Safety Information
D-Psicose is a monosaccharide and a C3 epimer of D-fructose.[7] It is found naturally in small

quantities in foods like wheat, figs, and raisins.[8] Studies have indicated potential health

benefits, including hypoglycemic and antioxidant activities.[9] Despite its safety profile, it is

important to be aware of the following first-aid measures.

First-Aid Measures
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Exposure Route Procedure Source

Eye Contact

Rinse thoroughly with plenty of

water for at least 15 minutes

and consult a physician.

[5][6]

Skin Contact

Wash off with soap and plenty

of water. Consult a physician if

irritation persists.

[4][5]

Inhalation

If breathed in, move the

person into fresh air. If not

breathing, give artificial

respiration and consult a

physician.

[5]

Ingestion

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Consult a

physician.

[4][5]

Operational and Disposal Plans
Proper handling and disposal of D-Psicose are essential for maintaining a safe laboratory

environment.

Handling and Storage:

Handle in a well-ventilated place.[4]

Wear suitable protective clothing.[4]

Avoid the formation of dust.[4][6]

Avoid contact with skin and eyes.[4]

Store in a tightly closed container in a dry and well-ventilated place.[6] For long-term storage,

refrigeration is recommended.[6]
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Spill Response: In the event of a spill, follow the procedural workflow outlined below. The

primary objectives are to contain the spill, clean the area, and ensure the safety of all

personnel.

Immediate Actions Containment & Cleanup Disposal

Evacuate Personnel Ensure Adequate Ventilation
Secure Area

Remove Ignition Sources
Prevent Fire

Don Appropriate PPE Contain Spill
Prepare for Cleanup

Collect Material
Use Spark-Proof Tools

Place in Closed Container Dispose per Regulations
Final Step

Click to download full resolution via product page

Caption: D-Psicose Spill Response Workflow

Disposal:

Collect spilled material and arrange for disposal in suitable, closed containers.[4]

Adhere to all applicable local, state, and federal regulations for waste disposal.[4]

Prevent the chemical from entering drains, as discharge into the environment should be

avoided.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Handling Guide for D-Psicose (D-
Allulose)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8758972#personal-protective-equipment-for-
handling-d-psicose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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